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Compound of Interest

Compound Name: H3B-8800

Cat. No.: B607913 Get Quote

For researchers and drug development professionals, the proper disposal of potent, research-

grade compounds like H3B-8800 is a critical component of laboratory safety and regulatory

compliance. While a specific, detailed disposal protocol for H3B-8800 is not extensively

documented in publicly available safety data sheets (SDS), established best practices for the

disposal of hazardous chemical waste provide a clear framework for its safe management. This

guide offers essential, step-by-step information to ensure the proper handling and disposal of

this SF3B complex modulator.

Given its nature as a biologically active small molecule inhibitor, H3B-8800 should be treated

as a hazardous chemical waste.[1] Improper disposal can pose risks to human health and the

environment. Therefore, adherence to institutional and regulatory guidelines is paramount.

Summary of Key Compound Information
For easy reference, the following table summarizes essential information about H3B-8800.[2]

[3][4][5][6]
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Property Value

Chemical Name H3B-8800

CAS Number 1825302-42-8

Molecular Formula C₃₁H₄₅N₃O₆

Molecular Weight 555.7 g/mol

Primary Research Area Cancer, as a modulator of the SF3B complex

Physical Form Typically a solid powder

Solubility Soluble in DMSO

Step-by-Step Disposal Protocol for H3B-8800
The following procedures are based on general best practices for the disposal of potent

research compounds and hazardous laboratory chemicals. Always consult your institution's

Environmental Health and Safety (EHS) department for specific requirements.[1]

Waste Identification and Segregation
Treat as Hazardous Waste: All materials contaminated with H3B-8800, including the pure

compound, solutions, and contaminated labware, must be treated as hazardous chemical

waste.[1]

Segregate Waste Streams: Do not mix H3B-8800 waste with other waste types unless

explicitly permitted by your institution's EHS guidelines.[1][7] Incompatible chemicals should

be kept separate to prevent dangerous reactions.[8]

Waste Collection and Containment
Solid Waste:

Collect unused or expired H3B-8800 powder in its original container or a clearly labeled,

sealed, and compatible waste container.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/product/b607913?utm_src=pdf-body
https://www.benchchem.com/pdf/Navigating_the_Disposal_of_Shp2_cdk4_IN_1_A_Procedural_Guide_for_Laboratory_Personnel.pdf
https://www.benchchem.com/product/b607913?utm_src=pdf-body
https://www.benchchem.com/pdf/Navigating_the_Disposal_of_Shp2_cdk4_IN_1_A_Procedural_Guide_for_Laboratory_Personnel.pdf
https://www.benchchem.com/product/b607913?utm_src=pdf-body
https://www.benchchem.com/pdf/Navigating_the_Disposal_of_Shp2_cdk4_IN_1_A_Procedural_Guide_for_Laboratory_Personnel.pdf
https://www.ncbi.nlm.nih.gov/books/NBK55885/
https://blog.idrenvironmental.com/what-are-the-proper-procedures-for-laboratory-chemical-waste-disposal
https://www.benchchem.com/product/b607913?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b607913?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The container must be clearly labeled as "Hazardous Waste" and include the full chemical

name: "H3B-8800".[1]

Liquid Waste:

Collect solutions containing H3B-8800 (e.g., in DMSO) in a separate, leak-proof, and

chemically compatible container.

The container must be securely capped and labeled as "Hazardous Waste," listing all

chemical constituents and their approximate concentrations (e.g., "H3B-8800 in DMSO").

[1]

Contaminated Labware:

Disposable labware (e.g., pipette tips, microfuge tubes) heavily contaminated with H3B-
8800 should be collected as solid hazardous waste.[1]

For reusable glassware, a triple-rinse procedure is recommended. The first two rinses with

a suitable solvent (e.g., ethanol or acetone) should be collected as hazardous liquid

waste. The third rinse can be with water, which should also be collected as hazardous

waste.[9] Empty containers of acutely hazardous "P-list" chemicals require this triple rinse.

[9]

Labeling and Storage
Proper Labeling: All hazardous waste containers must be properly labeled with the words

"Hazardous Waste," the full chemical name(s) of the contents, the accumulation start date,

and the responsible researcher's name and contact information.[1]

Secure Storage: Store waste containers in a designated and secure satellite accumulation

area within the laboratory. Keep containers closed except when adding waste.[7]

Disposal and Destruction
Contact EHS: Your institution's EHS department will have established procedures for the

pickup and disposal of hazardous chemical waste. Do not dispose of H3B-8800 down the

drain or in the regular trash.
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Incineration: The common and recommended method for the final destruction of

investigational drugs and potent chemical compounds is incineration by a licensed

hazardous waste management vendor.[10][11] This ensures the complete destruction of the

active molecule. An environmental professional will typically transport the agent to a storage

facility before it is sent for incineration.[10]

Experimental Workflow for Disposal
The following diagram illustrates the general workflow for the proper disposal of H3B-8800.
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Click to download full resolution via product page

Caption: Workflow for the proper disposal of H3B-8800.

Signaling Pathway Context: SF3B Complex
H3B-8800 is a modulator of the SF3B (splicing factor 3b) complex, a core component of the

spliceosome.[2][5][6] The spliceosome is responsible for the removal of introns from pre-

mRNA. Mutations in spliceosome components, such as SF3B1, are common in certain

cancers. H3B-8800 has been shown to be preferentially lethal to cells with these mutations.[5]

The diagram below illustrates the simplified logical relationship of H3B-8800's mechanism of

action.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/pdf/Navigating_the_Disposal_of_Shp2_cdk4_IN_1_A_Procedural_Guide_for_Laboratory_Personnel.pdf
https://www.caymanchem.com/product/42106/h3b-8800
https://www.targetmol.com/compound/h3b-8800
https://dcchemicals.com/product_show-DC21105.html?datasheet=datasheet
https://www.invivochem.com/h3b-8800.html
https://www.invivochem.com/h3b-8800.html
https://www.medchemexpress.com/H3B-8800.html
https://www.ncbi.nlm.nih.gov/books/NBK55885/
https://www.ncbi.nlm.nih.gov/books/NBK55885/
https://blog.idrenvironmental.com/what-are-the-proper-procedures-for-laboratory-chemical-waste-disposal
https://rtong.people.ust.hk/ChEmoryWasteDisposal_NEW.pdf
https://research.washu.edu/guidance-disposal-drugs-clinical-research/
https://research.washu.edu/guidance-disposal-drugs-clinical-research/
https://www.healthcare.uiowa.edu/marcom/uihc/pharmacy/SUP-002-02_INVESTIGATIONAL_PRODUCT_DISPOSAL_DESTRUCTION.pdf
https://www.benchchem.com/product/b607913#h3b-8800-proper-disposal-procedures
https://www.benchchem.com/product/b607913#h3b-8800-proper-disposal-procedures
https://www.benchchem.com/product/b607913#h3b-8800-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b607913?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b607913?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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